Cas no 2168745-10-4 (2,2,4-trimethyl-1,9-dioxa-5-azaspiro5.5undecane)

• Product Name: 2,2,4-trimethyl-1,9-dioxa-5-azaspiro5.5undecane
• CAS No: 2168745-10-4
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6089557
• PubChem ID: 165508124
• Update Time: 2025-10-31

2,2,4-trimethyl-1,9-dioxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2,2,4-trimethyl-1,9-dioxa-5-azaspiro5.5undecane
• EN300-1279276
• 2,2,4-trimethyl-1,9-dioxa-5-azaspiro[5.5]undecane
• 2168745-10-4

• Inchi： 1S/C11H21NO2/c1-9-8-10(2,3)14-11(12-9)4-6-13-7-5-11/h9,12H,4-8H2,1-3H3
• InChI Key： RFSFCLPBWJXAED-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C)NC21CCOCC2

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 2,2,4-trimethyl-1,9-dioxa-5-azaspiro5.5undecane

Professional Introduction to 2,2,4-trimethyl-1,9-dioxa-5-azaspiro5.5undecane (CAS No. 2168745-10-4)

2,2,4-trimethyl-1,9-dioxa-5-azaspiro5.5undecane, identified by the Chemical Abstracts Service Number (CAS No.) 2168745-10-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique spirocyclic framework and functional groups. This compound belongs to the class of spirooxazine derivatives, characterized by a spiro linkage between an oxygen atom and an azacycloalkane ring. The presence of multiple alkyl substituents and an azaspiro structure imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications and applications.

The spirocyclic core of 2,2,4-trimethyl-1,9-dioxa-5-azaspiro5.5undecane contributes to its rigidity and stability, which are highly desirable in drug design for enhancing binding affinity and metabolic stability. Recent advancements in computational chemistry have enabled researchers to predict the conformational preferences and dynamic behavior of such molecules with high accuracy. The spiro structure not only prevents unwanted rotational freedom but also allows for precise tuning of intermolecular interactions, which is crucial for developing novel therapeutic agents.

One of the most compelling aspects of 2,2,4-trimethyl-1,9-dioxa-5-azaspiro5.5undecane is its potential as a building block for more complex pharmacophores. The azaspiro motif has been explored in various drug candidates due to its ability to mimic natural products and bioactive molecules. For instance, studies have demonstrated that spirocyclic compounds can exhibit enhanced solubility and bioavailability compared to their acyclic counterparts, a critical factor in drug development. The trimethyl substituents at the 2 and 4 positions further influence the electronic distribution around the molecule, potentially affecting its reactivity and interaction with biological targets.

In recent years, there has been growing interest in the synthesis of nitrogen-containing heterocycles for their broad spectrum of biological activities. The dioxa group in 2,2,4-trimethyl-1,9-dioxa-5-azaspiro5.5undecane introduces additional polarity and hydrogen bonding capabilities, which can be exploited to improve binding interactions with proteins or enzymes. This structural feature has been particularly relevant in the design of kinase inhibitors and other enzyme-targeted therapeutics. Researchers have leveraged this compound as a precursor in multi-step syntheses aimed at generating novel scaffolds with improved pharmacokinetic profiles.

The chemical synthesis of 2,2,4-trimethyl-1,9-dioxa-5-azaspiro5.5undecane presents both challenges and opportunities for synthetic chemists. The spirocyclic nature requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Advances in transition metal-catalyzed reactions have provided new methodologies for constructing such complex frameworks efficiently. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups onto the spirocycle while maintaining structural integrity.

From a materials science perspective, 2,2,4-trimethyl-1,9-dioxa-5-azaspiro5.5undecane has shown promise as a monomer or intermediate in polymer synthesis. The spiro structure can impart unique mechanical properties to resulting polymers when incorporated into macromolecular architectures. Such materials may find applications in advanced coatings or elastomers where thermal stability and chemical resistance are paramount. Additionally, the compound’s ability to undergo controlled polymerization under mild conditions makes it an attractive candidate for green chemistry initiatives aimed at reducing synthetic waste.

The biological activity of 2,2,4-trimethyl-1,9-dioxa-5-azaspiro5.5undecane has been the focus of several preclinical studies investigating its potential as an antimicrobial agent or anti-inflammatory compound. The presence of both nitrogen and oxygen heteroatoms provides multiple sites for interaction with biological targets such as bacterial enzymes or inflammatory cytokines. Preliminary assays have suggested that derivatives of this scaffold exhibit promising activity against resistant strains of pathogens without significant toxicity toward host cells.

The development of high-throughput screening (HTS) platforms has accelerated the discovery process for compounds like 2,2,4-trimethyl-1,9-dioxa-5-azaspiro5.5undecane by enabling rapid evaluation of large libraries for biological activity. Computational modeling techniques complement experimental data by predicting binding affinities and metabolic liabilities early in the discovery pipeline. This integrated approach has been instrumental in identifying lead compounds that undergo further optimization before entering clinical trials.

In conclusion, 2, 2, 4-trimethyl-1, 9-dioxa- Azaspiro ^>> >> >> >> >> >> >> >> >> > > > > > > > > > > >> >> >> >> >> >> >> >> >>>>>> >>>>>> >>>>>> >>>>>> >>>>>> >>>>>> >>>>>> >>>>>> >>>>>> >>>>>> >>>>>> >>>>>> >>>>>> >>>>>> >>>>>> >>>>>Undecane>(CAS No._{>216874.>10.-4) is a structurally intriguing compound with diverse applications spanning pharmaceuticals to advanced materials.
Its unique spirocyclic architecture combined with functionalizable substituents offers a rich platform for innovation.
As research continues to uncover new synthetic routes
and biological functions
associated with this molecule
its significance is expected
to grow further within both academic research
and industrial applications.}